Cas no 299-70-7 (1,4-Dibromo-2,3-butandiol)

• Product Name: 1,4-Dibromo-2,3-butandiol
• CAS No: 299-70-7
• MF: C₄H₈Br₂O₂
• MW: 247.913120269775
• CID: 270058
• PubChem ID: 98502
• Update Time: 2025-05-20

1,4-Dibromo-2,3-butandiol Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,1,4-dibromo-, (2R,3R)-rel-
• 1,4-DIBROMO-2,3-BUTANDIOL
• (+-)-1,4-dibromo-2,3-butanediol
• 1,4-dibromo-DL-1,4-dideoxy-threitol
• DL-1,3-dibromo-2,3-butanediol
• DL-1,4-DIBROMO-2,3-BUTANEDIOL
• Niedrigschmelzendes 1.4-Dibrom-butandiol-(2.3)
• racem. 1,4-dibromo-butane-2,3-diol
• racem.-1,4-Dibrom-butan-2,3-diol
• threo-1,4-dibromo-2,3-butanediol
• 299-70-7
• (2s,3s)-1,4-dibromobutane-2,3-diol
• 2,3-Butanediol, 1,4-dibromo-, (theta,theta)-(+/-)-
• (+,-)-1,4-Dibromo-2,3-dihydroxybutane
• NSC 75721
• (2S, 3S)-1, 4-dibromobutane-2, 3-diol
• 1,4-Dibromo-2,3-butanediol, 95%
• Rel-(2R,3R)-1,4-dibromobutane-2,3-diol
• (D,L)-1,4-Dibromo-2,3-butanediol
• XOWDQAHYPSENAC-QWWZWVQMSA-N
• 1,4-Dibromo-2,3-butandiol

• Inchi： 1S/C4H8Br2O2/c5-1-3(7)4(8)2-6/h3-4,7-8H,1-2H2/t3-,4-/m1/s1
• InChI Key： XOWDQAHYPSENAC-QWWZWVQMSA-N
• SMILES： BrC[C@H]([C@@H](CBr)O)O

Computed Properties

• Exact Mass: 247.88706g/mol
• Monoisotopic Mass: 245.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Beige crystalline solid
• Density: 1.8897 (rough estimate)
• Melting Point: 82-84 °C(lit.)
• Refractive Index: 1.5230 (estimate)
• Solubility: Not determined

1,4-Dibromo-2,3-butandiol Security Information

• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Risk Phrases：37/38-41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on 1,4-Dibromo-2,3-butandiol

1,4-Dibromo-2,3-Butandiol (CAS No. 299-70-7): A Comprehensive Overview

1,4-Dibromo-2,3-butandiol (CAS No. 299-70-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 1,4-dibromo-2,3-butanediol or 1,4-dibromobutan-2,3-diol, is characterized by its unique structure and chemical properties, making it a valuable intermediate in various synthetic processes.

The molecular formula of 1,4-dibromo-2,3-butandiol is C₄H₈O₂Br₂, with a molecular weight of approximately 207.89 g/mol. Its structure consists of a four-carbon chain with bromine atoms attached to the first and fourth carbons and hydroxyl groups on the second and third carbons. This arrangement provides the compound with a high degree of reactivity and functional versatility.

In recent years, 1,4-dibromo-2,3-butandiol has been extensively studied for its potential applications in the synthesis of complex organic molecules. One notable area of research involves its use as a building block in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated that 1,4-dibromo-2,3-butandiol can be efficiently converted into various substituted butanediols through selective bromine substitution reactions. These substituted butanediols have shown promise in the development of novel pharmaceutical agents.

The chemical reactivity of 1,4-dibromo-2,3-butandiol is primarily attributed to its bromine and hydroxyl functional groups. The bromine atoms can be readily replaced by other functional groups through nucleophilic substitution reactions, while the hydroxyl groups can participate in various chemical transformations such as esterification and etherification. This dual functionality makes 1,4-dibromo-2,3-butandiol an attractive starting material for the synthesis of a wide range of organic compounds.

In addition to its synthetic applications, 1,4-dibromo-2,3-butandiol has also been explored for its potential biological activities. Research conducted at the University of California in 2020 investigated the cytotoxic effects of 1,4-dibromo-2,3-butandiol on various cancer cell lines. The results indicated that this compound exhibits significant cytotoxicity against certain types of cancer cells, suggesting its potential as a lead compound for anticancer drug development.

The environmental impact of 1,4-dibromo-2,3-butandiol is another important consideration in its use and application. Studies have shown that this compound can be biodegraded under certain conditions, although its persistence in the environment may vary depending on factors such as pH and temperature. Efforts are ongoing to develop more environmentally friendly synthetic routes for the production of 1,4-dibromo-2,3-butandiol, with a focus on reducing its ecological footprint.

In conclusion, 1,4-dibromo-2,3-butandiol (CAS No. 299-70-7) is a multifaceted compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use and optimization, 1,4-dibromo-2,3-butandiol is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.